Cas no 70871-48-6 (1,4-Naphthalenedione, 2-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: 1,4-Naphthalenedione, 2-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 70871-48-6
• MF: C₁₇H₁₂O₅S
• MW: 328.339183807373
• CID: 4154060
• PubChem ID: 12472563
• Update Time: 2025-04-24

1,4-Naphthalenedione, 2-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-[[(4-methylphenyl)sulfonyl]oxy]-
• 70871-48-6
• DTXSID201208974
• CHEMBL4867951
• 2-[[(4-Methylphenyl)sulfonyl]oxy]-1,4-naphthalenedione

• Inchi： 1S/C17H12O5S/c1-11-6-8-12(9-7-11)23(20,21)22-16-10-15(18)13-4-2-3-5-14(13)17(16)19/h2-10H,1H3
• InChI Key： OOZWHBGUEQUIEO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C=C1OS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 328.04054465Da
• Monoisotopic Mass: 328.04054465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.9Ų